2-{4-[2-(3-chlorobenzoyl)carbohydrazonoyl]-2-ethoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide

• Molecular Formula: C26H26ClN3O4
• Molecular Weight: 480 g/mol
• IUPAC Name: 3-chloro-N-[(Z)-[4-[2-(3,4-dimethylanilino)-2-oxoethoxy]-3-ethoxyphenyl]methylideneamino]benzamide
• InChI: InChI=1S/C26H26ClN3O4/c1-4-33-24-13-19(15-28-30-26(32)20-6-5-7-21(27)14-20)9-11-23(24)34-16-25(31)29-22-10-8-17(2)18(3)12-22/h5-15H,4,16H2,1-3H3,(H,29,31)(H,30,32)/b28-15-
• InChI Key: HESPGUNVIXLGGP-MBTHVWNTSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N\NC(=O)C2=CC(=CC=C2)Cl)OCC(=O)NC3=CC(=C(C=C3)C)C
• SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2=CC(=CC=C2)Cl)OCC(=O)NC3=CC(=C(C=C3)C)C

Description

2-{4-[2-(3-chlorobenzoyl)carbohydrazonoyl]-2-ethoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is known for its unique properties and has been the subject of several studies to determine its mechanism of action, biochemical and physiological effects, and potential applications.

Mechanism of Action

The mechanism of action of 2-{4-[2-(3-chlorobenzoyl)carbohydrazonoyl]-2-ethoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide is not fully understood. However, some studies have suggested that this compound may act by inhibiting certain enzymes or proteins involved in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-{4-[2-(3-chlorobenzoyl)carbohydrazonoyl]-2-ethoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide can have a range of biochemical and physiological effects. These effects may include changes in cellular signaling pathways, alterations in gene expression, and changes in cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{4-[2-(3-chlorobenzoyl)carbohydrazonoyl]-2-ethoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide in lab experiments is its unique properties. This compound has been found to have a range of potential applications and can be used in a variety of different experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research involving 2-{4-[2-(3-chlorobenzoyl)carbohydrazonoyl]-2-ethoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide. One potential direction is to further investigate the mechanism of action of this compound and its potential applications in drug discovery. Another direction is to explore the potential therapeutic uses of this compound in treating various diseases and conditions. Additionally, future research could focus on developing new synthetic methods for this compound and its derivatives to improve its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-{4-[2-(3-chlorobenzoyl)carbohydrazonoyl]-2-ethoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide involves several steps. One of the most common methods for synthesizing this compound involves the reaction of 2-ethoxyphenol with 3-chlorobenzoyl chloride to form 2-(3-chlorobenzoyl)-2-ethoxyphenol. This compound is then reacted with carbohydrazide to form 2-{4-[2-(3-chlorobenzoyl)carbohydrazonoyl]-2-ethoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide.

Scientific Research Applications

2-{4-[2-(3-chlorobenzoyl)carbohydrazonoyl]-2-ethoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide has been studied for its potential use in scientific research. This compound has been found to have a wide range of potential applications, including its use as a biochemical reagent, a drug discovery tool, and a potential therapeutic agent.